Cas no 150436-84-3 (Benzoic acid,(trifluoromethoxy)-, barium salt (9CI))

• Product Name: Benzoic acid,(trifluoromethoxy)-, barium salt (9CI)
• CAS No: 150436-84-3
• MF: C₈H₅F₃O₃
• MW: 206.118713140488
• CID: 139150
• PubChem ID: 2777223
• Update Time: 2025-07-15

Benzoic acid,(trifluoromethoxy)-, barium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,(trifluoromethoxy)-, barium salt (9CI)
• 2-(Trifluoromethoxy)benzoic acid
• RARECHEM AL BO 0449
• O-TRIFLUOROMETHOXYBENZOIC ACID
• ALPHA,ALPHA,ALPHA-TRIFLUORO-O-ANISIC ACID
• 2-trifluoromethoxy benzoic acid
• SCHEMBL219675
• DS-1079
• 150436-84-3
• 2-trifluoromethoxybenzoic acid
• F0001-0705
• SY017703
• EN300-86538
• A20086
• CHEBI:195131
• FT-0654555
• 2-(trifluoromethoxy)-benzoic acid
• BENZO[1,3]DIOXOL-5-YL-ACETICACIDMETHYLESTER
• 1979-29-9
• 2-Trifluoromethoxy-benzoic acid
• PS-8083
• 2-(trifluoromethoxy)benzoate
• DTXSID90941579
• AC-4013
• AKOS005254634
• T2382
• CS-W015345
• Benzoic acid, 2-(trifluoromethoxy)-
• AM20061237
• O-(TRIFLUOROMETHOXY)BENZOIC ACID
• FT-0608938
• 2-(Trifluoromethoxy)benzoic acid, 96%
• W-201735
• K2P
• 2-(triluoromethoxy)benzoic acid
• trifluoromethyl salicylic acid
• MFCD00052325

• Inchi： 1S/C8H5F3O3/c9-8(10,11)14-6-4-2-1-3-5(6)7(12)13/h1-4H,(H,12,13)
• InChI Key： JMYSPFGUBNENSE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 206.01907850g/mol
• Monoisotopic Mass: 206.01907850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 78-80°C

Benzoic acid,(trifluoromethoxy)-, barium salt (9CI) Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Benzoic acid,(trifluoromethoxy)-, barium salt (9CI)

Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) (CAS No. 150436-84-3): An Overview

Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) (CAS No. 150436-84-3) is a specialized compound with significant applications in various fields of chemistry and pharmaceuticals. This compound is characterized by its unique structure, which includes a benzoic acid moiety and a trifluoromethoxy substituent, coupled with a barium salt form. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable in both academic research and industrial applications.

The benzoic acid backbone is a well-known organic compound with a wide range of uses, particularly in the food industry as a preservative. However, the introduction of the trifluoromethoxy group significantly alters its reactivity and solubility properties. This modification can enhance the compound's stability and bioavailability, making it an attractive candidate for drug development and other advanced applications.

The barium salt form of this compound adds another layer of complexity. Barium salts are known for their high solubility in water and their ability to form stable complexes with various ligands. This property makes Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) particularly useful in analytical chemistry and as a precursor in the synthesis of other compounds. Additionally, the barium ion can play a role in modulating the compound's biological activity, which is crucial for its potential use in pharmaceuticals.

Recent research has focused on the potential therapeutic applications of Benzoic acid, (trifluoromethoxy)-, barium salt (9CI). Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) can effectively inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and apoptosis.

In another study, researchers investigated the anti-inflammatory effects of Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) in animal models of inflammatory diseases. The results indicated that this compound could significantly reduce inflammation by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) may have potential as a novel therapeutic agent for treating inflammatory conditions.

The synthesis of Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the reaction of benzoic acid with trifluoromethyl hypofluorite to introduce the trifluoromethoxy group, followed by the formation of the barium salt through reaction with barium hydroxide or another suitable barium source. The resulting compound is then purified using techniques such as recrystallization or chromatography to achieve the desired level of purity.

The physical properties of Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) are also noteworthy. It is typically a white crystalline solid with a melting point around 250°C. The compound is highly soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and incorporate into various formulations for both laboratory and industrial use.

In terms of safety and handling, while Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, waste disposal should be conducted according to local environmental guidelines to ensure minimal impact on ecosystems.

Overall, Benzoic acid, (trifluoromethoxy)-, barium salt (9CI) represents an exciting area of research with potential applications in multiple fields. Its unique chemical structure and promising biological activities make it a valuable compound for further investigation and development. As research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.